Cas no 200001-66-7 (Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-)

Benzamide, 2-chloro-N-methoxy-N,3-dimethyl- structure
200001-66-7 structure
Product Name:Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-
CAS No:200001-66-7
MF:C10H12ClNO2
MW:213.660781860352
CID:1391009
PubChem ID:53913824
Update Time:2025-04-20

Benzamide, 2-chloro-N-methoxy-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-
    • 2-chloro-N-methoxy-N,3-dimethylbenzamide
    • DTXSID60707624
    • 2-chloro-N-methoxy -3,N-dimethyl-benzamide
    • 200001-66-7
    • IFQDZXNDTJQTDE-UHFFFAOYSA-N
    • AKOS020760581
    • 2-chloro-N-methoxy-3,N-dimethyl-benzamide
    • SCHEMBL305437
    • Inchi: 1S/C10H12ClNO2/c1-7-5-4-6-8(9(7)11)10(13)12(2)14-3/h4-6H,1-3H3
    • InChI Key: IFQDZXNDTJQTDE-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC=CC=1C(N(C)OC)=O

Computed Properties

  • Exact Mass: 213.05576
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

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